Cas no 1006951-15-0 (5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1006951-15-0
• MF: C₉H₈N₄O₅
• MW: 252.183621406555
• MDL: MFCD06805586
• CID: 3056886
• PubChem ID: 19623172
• Update Time: 2025-04-21

5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
• 5-Methyl-4-(3-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid
• 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
• 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
• 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
• 1006951-15-0
• EN300-92536
• STK350180
• MFCD06805586
• AKOS015922132
• 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-3-ISOXAZOLECARBOXYLIC ACID
• AKOS000314617
• 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-ISOXAZOLE-3-CARBOXYLIC ACID
• CS-0264296
• 5-methyl-4-[(3-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
• ALBB-004567

• MDL： MFCD06805586
• Inchi： 1S/C9H8N4O5/c1-5-6(8(9(14)15)11-18-5)4-12-3-2-7(10-12)13(16)17/h2-3H,4H2,1H3,(H,14,15)
• InChI Key： ULDWPSLIGAWWJW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 252.04946937Da
• Monoisotopic Mass: 252.04946937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 127Ų